Cas no 1361654-35-4 (2-Chloro-3-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361654-35-4
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4793815
• Update Time: 2025-10-31

2-Chloro-3-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-6-4-8(10(14)9(13)5-6)7-2-1-3-16-11(7)15/h1-5H
• InChI Key： NRZQTYFRUCKCFI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=NC=CC=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine

Comprehensive Analysis of 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361654-35-4)

2-Chloro-3-(2,3,5-trichlorophenyl)pyridine, with the CAS number 1361654-35-4, is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This chlorinated pyridine derivative is part of a broader class of heterocyclic compounds, which are increasingly being explored for their utility in various industrial and research applications. The compound's molecular structure, featuring a pyridine ring substituted with chlorine atoms, makes it a subject of interest for scientists and engineers alike.

One of the key reasons for the growing interest in 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine is its potential role in the development of advanced materials. Researchers are particularly intrigued by its ability to act as a building block for more complex molecules, which could be used in fields such as pharmaceuticals, agrochemicals, and materials science. The presence of multiple chlorine atoms in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry. This aligns with current trends where chlorinated compounds are being studied for their versatility and efficiency in chemical synthesis.

In the context of environmental sustainability, 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine has been a topic of discussion. With increasing global focus on green chemistry and sustainable practices, there is a heightened demand for compounds that can be synthesized and utilized with minimal environmental impact. While this compound itself is not inherently eco-friendly, its derivatives are being explored for their potential to replace more hazardous substances in industrial processes. This is particularly relevant given the rising popularity of bio-based chemicals and the push for reduced carbon footprints in manufacturing.

Another area where CAS 1361654-35-4 is making waves is in the realm of pharmaceutical research. The pyridine moiety is a common feature in many drug molecules, and the addition of chlorine atoms can significantly alter the biological activity of these compounds. Researchers are investigating whether 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine could serve as a precursor for novel therapeutics, especially in the treatment of diseases that are currently difficult to manage. This ties into broader discussions about drug discovery and the need for innovative chemical entities to address unmet medical needs.

From a technical standpoint, the synthesis and handling of 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine require specialized knowledge and equipment. The compound's stability under various conditions, its solubility profiles, and its reactivity with other chemicals are all critical factors that must be considered when working with it. These aspects are often highlighted in chemical databases and research papers, making it a frequent subject of queries among chemists and industry professionals. Understanding these properties is essential for ensuring safe and effective use in laboratory and industrial settings.

In conclusion, 2-Chloro-3-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361654-35-4) represents a fascinating intersection of chemistry, materials science, and environmental sustainability. Its unique structure and potential applications make it a compound worth watching as research continues to uncover new possibilities. Whether you're a chemist, a materials scientist, or simply someone interested in the latest advancements in chemical innovation, this compound offers a wealth of opportunities for exploration and discovery.